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Compound of Interest

Compound Name: 4-Ethyl-3-hexanol

Cat. No.: B011189

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological and safety data for 4-
Ethyl-3-hexanol. It is intended for informational purposes for a scientific audience and should
not be used for clinical or regulatory decision-making without consulting primary literature and
expert advice. Data on this specific compound is limited, and information on related substances
is provided for context only.

Introduction

4-Ethyl-3-hexanol (CAS No. 19780-44-0) is a branched-chain aliphatic alcohol.[1][2][3][4] Its
structural formula is C8H180.[1][2] It is described as a colorless to slightly yellow liquid with a
characteristic aromatic smell.[5] Due to its properties as a solvent and chemical intermediate,
understanding its toxicological and safety profile is crucial for risk assessment and safe
handling in research and industrial settings.[5] This guide synthesizes the currently available
data on the toxicological properties of 4-Ethyl-3-hexanol, outlines relevant experimental
protocols, and visualizes key processes.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Ethyl-3-hexanol is presented in Table
1.

Table 1: Physicochemical Properties of 4-Ethyl-3-hexanol
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Property Value Reference
Molecular Formula C8H180 [1112]
Molecular Weight 130.23 g/mol [1][2]
CAS Number 19780-44-0 [11[21[3114]
Colorless to slightly yellow
Appearance o [5]
liquid
Odor Aromatic [5]
Boiling Point 159-163 °C [5]
Melting Point Approximately -82 °C [5]
) Approximately 0.835 - 0.8414
Density [5]
g/mL
Flash Point 64.2 °C

Vapor Pressure

0.449 mmHg at 25°C

Solubility

Soluble in water and many

[5]

organic solvents

Toxicological Data

The available toxicological data for 4-Ethyl-3-hexanol is limited. The primary reported hazards
are related to its irritant properties.

Acute Toxicity

No specific quantitative data (e.g., LD50 or LC50 values) for acute oral, dermal, or inhalation
toxicity of 4-Ethyl-3-hexanol were identified in the public domain. General statements suggest
it has low toxicity.[5] For a related compound, 2-Ethyl-1-hexanol, the oral LD50 in rats is
reported as 3730 mg/kg, and the dermal LD50 in rabbits is 1970 mg/kg.[6] However, this
information should be interpreted with caution as it does not directly reflect the toxicity of 4-
Ethyl-3-hexanol.
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Irritation and Corrosivity

Skin Irritation: 4-Ethyl-3-hexanol is reported to be irritating to the skin.[5] However, no
guantitative data from standardized tests (e.g., OECD 404) were found. A safety data sheet for
the related compound 2-Ethyl-1-hexanol indicates it causes skin irritation based on a study in
rabbits following OECD Test Guideline 404.

Eye Irritation: There is evidence to suggest that 4-Ethyl-3-hexanol is a severe eye irritant.[5]
One study conducted according to OECD Guideline 405 on a single rabbit demonstrated

severe conjunctival irritation.[7]

Table 2: Summary of In Vivo Eye Irritation Study for 4-Ethyl-3-hexanol
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Parameter

Observation

Reference

Test Guideline

OECD 405 (Acute Eye

Irritation/Corrosion)

[7]

Test Animal

1 male rabbit

[7]

Dose

0.1 mL (undiluted)

[7]

Route of Administration

Ocular instillation

[7]

Observations

- Moderate initial pain
response.- Within 1 hour:
Crimson-red conjunctivae,
ocular discharge, and
chemosis causing partial
eversion of eyelids.- Within 4
hours: Intensification to a
beefy-red appearance and
chemaosis obscuring part of the
cornea.- Day 1: Minor corneal
opacity which persisted.- Day
2: Little improvement in
conjunctival condition, leading

to humane euthanasia.

[7]

Conclusion

Classified as causing
irreversible effects on the eye
(Category 1) based on the

precautionary principle.

[7]

Respiratory Tract Irritation: 4-Ethyl-3-hexanol is also stated to be irritating to the respiratory

system.[5] A safety data sheet for the related compound 2-Ethyl-1-hexanol indicates it may

cause respiratory irritation. No specific studies were found for 4-Ethyl-3-hexanol.

Sensitization

No data on the skin sensitization potential of 4-Ethyl-3-hexanol were found.
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Repeated Dose Toxicity

No studies on the repeated dose toxicity of 4-Ethyl-3-hexanol were identified.

Mutagenicity
No data on the mutagenic potential of 4-Ethyl-3-hexanol from in vitro (e.g., Ames test,
micronucleus test) or in vivo studies were found.

Carcinogenicity

No data on the carcinogenic potential of 4-Ethyl-3-hexanol were found.

Reproductive and Developmental Toxicity

No studies on the reproductive or developmental toxicity of 4-Ethyl-3-hexanol were identified.

Experimental Protocols

Detailed experimental protocols for the key toxicological endpoints are based on OECD Test
Guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Animal Preparation Apply 0.5 or 0.5mL of substance 4-hour exposure Observe for erythema and edema )
| | Y |
= (Albino Rabbit, shaved skin) ‘ to a small skin area (semi-occlusive dressing) IR i at 1,24, 48, 72 hours and up to 14 days SRR L4 (D

Click to download full resolution via product page

Workflow for OECD 404 Acute Dermal Irritation/Corrosion Test.

Acute Eye Irritation/Corrosion (OECD 405)

This guideline is used to determine the potential of a substance to cause eye irritation or
corrosion.[8][9][10][11]
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Workflow for OECD 405 Acute Eye Irritation/Corrosion Test.

Skin Sensitization (OECD 406 - Guinea Pig Maximization
Test)

This test is used to assess the potential of a substance to cause skin sensitization.[12][13][14]
[15][16]
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Start: Test Substance

Induction Phase (Day 0-9)
Intradermal injection with and without adjuvant
Topical application

i

Rest Period (Day 10-20)
Development of immune response

'

Challenge Phase (Day 21)
Topical application to a naive site

i

Observe skin reactions
at 24 and 48 hours post-challenge

End: Assess Sensitization Potential

Click to download full resolution via product page

Workflow for OECD 406 Skin Sensitization Test (GPMT).

Bacterial Reverse Mutation Test (OECD 471 - Ames Test)

This in vitro test is widely used to assess the mutagenic potential of a substance.[17][18][19]
[20][21]
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Start: Test Substance

Select bacterial strains
(e.g., Salmonella typhimurium, E. coli)

'

Expose bacteria to test substance
with and without metabolic activation (S9 mix)

i

Plate bacteria on minimal agar medium

'

Incubate plates for 48-72 hours

'

Count revertant colonies

End: Evaluate Mutagenic Potential

Click to download full resolution via product page
Workflow for OECD 471 Bacterial Reverse Mutation Test.

Toxicological Mechanisms of Aliphatic Alcohols

While no specific studies on the toxicological mechanism of 4-Ethyl-3-hexanol were found, the
general mechanism for aliphatic alcohols involves non-specific, biophysical interactions with
cell membranes.
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Membrane Damage

The primary mechanism of toxicity for many aliphatic alcohols is believed to be membrane
damage due to their solvent properties.[22][23] This can lead to increased membrane fluidity
and disruption of cellular functions. The toxicity of straight-chain primary alcohols has been
shown to correlate with their carbon chain length and their membrane/buffer partition
coefficients.[22]

Metabolic Effects

Aliphatic alcohols can be metabolized by alcohol dehydrogenase and aldehyde
dehydrogenase, leading to the formation of corresponding aldehydes and carboxylic acids.[24]
These metabolites can contribute to metabolic acidosis and other toxic effects.[24] Studies with
various aliphatic alcohols in isolated perfused rat livers have shown increased lactate/pyruvate
ratios, decreased hepatic ATP concentrations, and in some cases, depletion of reduced
glutathione (GSH) and an increase in malondialdehyde (MDA), an indicator of lipid
peroxidation.[22][23]
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Aliphatic Alcohol
(e.g., 4-Ethyl-3-hexanol)

'
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(Solvent Effect) (Alcohol/Aldehyde Dehydrogenase)
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Altered Fluidity
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Click to download full resolution via product page
Potential Signaling Pathway for Aliphatic Alcohol Toxicity.

Safety Precautions

Based on the available data, the following safety precautions are recommended when handling
4-Ethyl-3-hexanol:

e Engineering Controls: Use in a well-ventilated area to minimize inhalation exposure.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[25]
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o Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[25]

o Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

o First Aid Measures:

o

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek
medical advice.[5][25]

o

Skin Contact: Wash off with soap and plenty of water.[25]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[25]

[¢]

Ingestion: Do not induce vomiting. Seek medical attention.[25]

Conclusion

The available toxicological data for 4-Ethyl-3-hexanol is sparse, with the most definitive
evidence pointing to its classification as a severe eye irritant. It is also reported to be a skin and
respiratory irritant. There is a significant lack of data regarding its acute and chronic systemic
toxicity, sensitization potential, mutagenicity, carcinogenicity, and reproductive toxicity. In the
absence of specific data, it is prudent to handle 4-Ethyl-3-hexanol with appropriate safety
precautions to minimize exposure, particularly to the eyes and skin. Further research is
warranted to fully characterize the toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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